Cas no 2375248-39-6 (rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine)

• Product Name: rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine
• CAS No: 2375248-39-6
• MF: C₆H₉F₂N
• MW: 133.1391685009
• CID: 6259160
• PubChem ID: 145867111
• Update Time: 2025-10-22

rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7434567
• 2375248-39-6
• rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine

• Inchi： 1S/C6H9F2N/c7-6(8)2-1-3-4(6)5(3)9/h3-5H,1-2,9H2/t3-,4+,5+/m0/s1
• InChI Key： HEYIRSGXDROHKM-VPENINKCSA-N
• SMILES： FC1(CC[C@@H]2[C@H]([C@@H]21)N)F

Computed Properties

• Exact Mass: 133.07030562g/mol
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine

Comprehensive Overview of rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine (CAS No. 2375248-39-6)

The compound rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine (CAS No. 2375248-39-6) is a structurally unique bicyclic amine featuring a difluorinated core. Its molecular framework, characterized by a bicyclo[3.1.0]hexane scaffold, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioisostere for conventional cyclohexylamines. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it a promising candidate for drug discovery programs targeting CNS disorders and enzyme modulation.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated building blocks, with rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine emerging as a key intermediate. Researchers frequently search for "difluorobicyclohexane derivatives" or "fluorinated amine synthesis" to explore its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its stereochemical complexity (1R,5S,6R configuration) also aligns with the industry's focus on chiral purity in small-molecule therapeutics.

The synthetic versatility of CAS No. 2375248-39-6 is underscored by its compatibility with cross-coupling reactions and reductive amination protocols. Patent literature reveals its utility in optimizing drug-like properties, particularly for targets like G-protein-coupled receptors (GPCRs). Computational studies suggest that the bicyclo[3.1.0]hexane motif reduces conformational flexibility, potentially improving target binding selectivity—a hot topic in AI-driven drug design forums.

From an industrial perspective, rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine addresses the need for scalable fluorination methodologies. Queries such as "large-scale difluorination techniques" or "stereoselective amine synthesis" reflect market priorities. Analytical challenges, including chiral HPLC separation of its enantiomers, are frequently discussed in peer-reviewed journals, emphasizing the compound's role in advancing asymmetric catalysis.

Environmental and regulatory considerations further elevate the relevance of this compound. Its low ecotoxicity profile (as predicted by QSAR models) aligns with green chemistry principles, while its non-hazardous classification simplifies supply chain logistics. These attributes make it a sustainable alternative to traditional halogenated amines in crop protection formulations.

In summary, rac-(1R,5S,6R)-2,2-difluorobicyclo[3.1.0]hexan-6-amine represents a convergence of structural innovation and practical applicability. Its dual utility in life sciences and material chemistry ensures continued interest, particularly as the pharmaceutical industry seeks three-dimensional fragments to escape flatland molecules—a recurring theme in modern fragment-based drug discovery.